Cas no 110234-67-8 (5-Isoxazolamine, 4-(1,3-benzodioxol-5-yl)-3-(trifluoromethyl)-)

• Product Name: 5-Isoxazolamine, 4-(1,3-benzodioxol-5-yl)-3-(trifluoromethyl)-
• CAS No: 110234-67-8
• MF: C₁₁H₇F₃N₂O₃
• MW: 272.180093050003
• CID: 1192422
• Update Time: 2024-08-05

5-Isoxazolamine, 4-(1,3-benzodioxol-5-yl)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolamine, 4-(1,3-benzodioxol-5-yl)-3-(trifluoromethyl)-

• Inchi： 1S/C11H7F3N2O3/c12-11(13,14)9-8(10(15)19-16-9)5-1-2-6-7(3-5)18-4-17-6/h1-3H,4,15H2
• InChI Key： GKVZSLGBWODGBL-UHFFFAOYSA-N
• SMILES： O1C(N)=C(C2=CC=C3OCOC3=C2)C(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 272.04091

Experimental Properties

• Density: 1.531±0.06 g/cm3(Predicted)
• Melting Point: 164-165 °C
• Boiling Point: 400.2±45.0 °C(Predicted)
• PSA: 70.51
• pka: -3.68±0.13(Predicted)